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Compound of Interest

Compound Name: JNJ4796

Cat. No.: B608230

For researchers and scientists utilizing the potent and selective PRMTS5 inhibitor, JINJ-
64619178 (also known as Onametostat), ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility. While the Safety Data Sheet (SDS) for
Onametostat indicates it is not classified as a hazardous substance, it is imperative to adhere
to established protocols for chemical waste to mitigate any potential risks. This guide provides
a comprehensive, step-by-step approach to the safe handling and disposal of JINJ-64619178.

It is important to note that the identifier "INJ4796" may be an internal or abbreviated reference.
Based on available chemical and research data, this guide pertains to the widely recognized
compound JNJ-64619178.

Summary of Key Chemical Data

To facilitate safe handling and storage, the following quantitative data for JNJ-64619178 has
been compiled.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b608230?utm_src=pdf-interest
https://www.benchchem.com/product/b608230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Value Source

(1S,2R,3S,5R)-3-[2-(2-amino-
3-bromo-7-quinolinyl)ethyl]-5-

Chemical Name (4-amino-7H-pyrrolo[2,3- Cayman Chemical
d]pyrimidin-7-yl)-1,2-

cyclopentanediol

CAS Number 2086772-26-9 Cayman Chemical
Molecular Formula C22H23BrN602 Cayman Chemical
Molecular Weight 483.4 g/mol Cayman Chemical
Storage Temperature -20°C Cayman Chemical
Purity >98% Cayman Chemical
Solubility Soluble in DMSO Cayman Chemical
Stability > 4 years (at -20°C) Cayman Chemical

Experimental Protocols: Disposal Procedure for
JNJ-64619178

The following protocol is a synthesis of best practices for laboratory chemical disposal and
information derived from the Safety Data Sheet for INJ-64619178.

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant
gloves, when handling JNJ-64619178.

e Conduct all handling and disposal preparations in a well-ventilated area, preferably within a
chemical fume hood.

¢ Avoid inhalation of dust or aerosols.

¢ In case of skin or eye contact, rinse thoroughly with water and seek medical attention if
irritation persists.[1]
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. Waste Segregation and Collection:

Solid Waste: Collect unused or expired JNJ-64619178 solid powder in a clearly labeled,
sealed container. Do not mix with other chemical waste unless compatibility has been
confirmed.

Solutions: Collect solutions of INJ-64619178 in a designated, leak-proof, and compatible
waste container. Given its solubility in DMSO, ensure the waste container is suitable for
organic solvents.

Contaminated Materials: Any materials used in the handling of INJ-64619178 (e.g., pipette
tips, vials, absorbent paper) should be considered contaminated and collected in a separate,
sealed container for hazardous waste.

. Disposal Pathway:

Primary Recommendation: The primary and recommended method of disposal is to engage
a licensed professional waste disposal service.[2] This ensures compliance with all federal,
state, and local regulations.

Avoid Environmental Release: Do not dispose of JNJ-64619178 down the drain or in the
regular trash.[1][2] The SDS advises against environmental release.[1]

Labeling: Ensure all waste containers are accurately and clearly labeled with the chemical
name ("JNJ-64619178" or "Onametostat"), CAS number, and any relevant hazard
information.

. Decontamination:

Decontaminate any surfaces or equipment that may have come into contact with JNJ-
64619178 using an appropriate solvent (e.g., ethanol or a suitable laboratory detergent)
followed by a thorough rinse.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of JNJ-
64619178.
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Start: Disposal of INJ-64619178

Assess Waste Type

Solid Liquid Contaminated

Solid (Unused/Expired Powder) Liquid (Solutions in Solvents) Contaminated Materials (Gloves, Vials, etc.)

/

Collect in Labeled, Sealed, Compatible Container

| T
Contact Environmental Health & Safety (EHS) or Licensed Waste Disposal Service| Do NOT Dispose Down Drain Do NOT Dispose in Regular Trash

Professional Disposal

Click to download full resolution via product page
Caption: Disposal workflow for INJ-64619178.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
JNJ-64619178, fostering a secure laboratory environment and upholding environmental
stewardship. Always consult your institution's specific Environmental Health and Safety (EHS)
guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Onametostat): A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608230#jnj4796-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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